5-(4-bromophenyl)-1-(4-fluorobenzyl)-1H-tetraazole

• Molecular Formula: C14H10BrFN4
• Molecular Weight: 333.16 g/mol
• IUPAC Name: 5-(4-bromophenyl)-1-[(4-fluorophenyl)methyl]tetrazole
• InChI: InChI=1S/C14H10BrFN4/c15-12-5-3-11(4-6-12)14-17-18-19-20(14)9-10-1-7-13(16)8-2-10/h1-8H,9H2
• InChI Key: XZKQHZBMGOANRE-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CN2C(=NN=N2)C3=CC=C(C=C3)Br)F

Description

5-(4-bromophenyl)-1-(4-fluorobenzyl)-1H-tetrazole, also known as BFBT, is a synthetic compound that belongs to the tetrazole family. It is a relatively new compound that has gained attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

5-(4-bromophenyl)-1-(4-fluorobenzyl)-1H-tetraazole acts as a positive allosteric modulator of the GABA-A receptor, which enhances the receptor's response to the neurotransmitter GABA. This results in increased inhibition of neuronal activity, leading to sedation and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have sedative and anxiolytic effects in animal studies. It has also been shown to improve cognitive function in mouse models of Alzheimer's disease. This compound has been found to have low toxicity and does not produce significant side effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-bromophenyl)-1-(4-fluorobenzyl)-1H-tetraazole in lab experiments is its high potency and selectivity for the GABA-A receptor. This makes it a useful tool for studying the role of the GABA-A receptor in various physiological and pathological conditions. However, one limitation is that this compound is a relatively new compound, and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research on 5-(4-bromophenyl)-1-(4-fluorobenzyl)-1H-tetraazole. One potential area of study is its use as a treatment for anxiety and other neurological disorders. Another area of research could be investigating the potential of this compound as a tool for studying the GABA-A receptor in more detail. Additionally, further studies could be conducted to explore the long-term effects of this compound and its potential for clinical use.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. Its high potency and selectivity for the GABA-A receptor make it a useful tool for studying the role of the receptor in various physiological and pathological conditions. While its long-term effects are not yet fully understood, this compound shows promise as a treatment for neurological disorders and as a tool for further research.

Synthesis Methods

The synthesis of 5-(4-bromophenyl)-1-(4-fluorobenzyl)-1H-tetraazole involves the reaction of 4-bromoaniline and 4-fluorobenzyl bromide with sodium azide and copper (I) iodide in dimethylformamide (DMF) at 80°C. The reaction produces a white solid that is then purified through recrystallization. The yield of the synthesis is approximately 60%.

Scientific Research Applications

5-(4-bromophenyl)-1-(4-fluorobenzyl)-1H-tetraazole has been used in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have potential as a treatment for neurological disorders such as Alzheimer's disease and epilepsy. This compound has also been used in studies related to the GABA-A receptor, which is a neurotransmitter receptor that is involved in anxiety and sedation.